Mass Spectrometry and Physicochemical Profiling of 6-Chloro-4-iodoisoquinolin-3-amine: A Technical Guide for Drug Development
Mass Spectrometry and Physicochemical Profiling of 6-Chloro-4-iodoisoquinolin-3-amine: A Technical Guide for Drug Development
Executive Summary
The development of targeted kinase inhibitors relies heavily on the precision of synthetic building blocks. 6-Chloro-4-iodoisoquinolin-3-amine (CAS: 2189717-75-5)[1] has emerged as a privileged scaffold in oncology drug discovery. Its unique halogenation pattern—featuring a highly reactive iodine at the C-4 position and a stable chlorine at the C-6 position—enables regioselective cross-coupling reactions. These modifications are critical for synthesizing 4-substituted aminoisoquinolines, which exhibit potent anti-proliferative activity against malignancies such as acute myeloid leukemia (AML)[2]. This whitepaper provides an in-depth analysis of its exact mass architecture, isotopic distribution, and the analytical methodologies required for its validation in high-throughput drug development workflows.
Molecular Architecture and Mass Characteristics
Theoretical Mass Calculations
The molecular formula of 6-Chloro-4-iodoisoquinolin-3-amine is C9H6ClIN2[1]. Understanding the distinction between its average molecular weight and monoisotopic exact mass is paramount for High-Resolution Mass Spectrometry (HRMS) applications.
-
Average Molecular Weight (304.51 g/mol ): Calculated using the standard atomic weights of the elements, reflecting their natural isotopic abundance[3]. This value is used for stoichiometric calculations during bulk synthesis.
-
Monoisotopic Exact Mass (303.9264 Da): Calculated using the mass of the most abundant isotope for each element (e.g., ^12C, ^1H, ^35Cl, ^127I, ^14N)[4]. This is the critical value for HRMS target identification.
Isotopic Signature Analysis
The presence of both chlorine and iodine in the molecule creates a highly diagnostic isotopic envelope.
-
Iodine (^127I): Monoisotopic, contributing a massive 126.9045 Da to the structure but generating no complex isotopic splitting.
-
Chlorine (^35Cl / ^37Cl): Exists in a natural abundance ratio of approximately 3:1.
Consequently, the mass spectrum of this compound will display a distinct M peak at m/z 303.9264 and an M+2 peak at m/z 305.9235, with the M+2 peak having ~32% of the intensity of the base peak. This signature acts as a built-in validation tool to confirm the presence of the intact scaffold during reaction monitoring.
Quantitative Data Summary
| Physicochemical Property | Value |
| Chemical Name | 6-Chloro-4-iodoisoquinolin-3-amine |
| CAS Registry Number | 2189717-75-5 |
| Molecular Formula | C9H6ClIN2 |
| Average Molecular Weight | 304.51 g/mol |
| Monoisotopic Exact Mass | 303.9264 Da |
| Theoretical [M+H]+ Ion (m/z) | 304.9337 |
| Diagnostic Isotope Ratio | M (100%) : M+2 (~32%) |
High-Resolution Mass Spectrometry (HRMS) Workflow
To accurately detect and quantify 6-Chloro-4-iodoisoquinolin-3-amine, a robust Liquid Chromatography-Mass Spectrometry (LC-MS) protocol is required. The following methodology is designed as a self-validating system, ensuring high scientific integrity.
Experimental Protocol: LC-HRMS Validation
Step 1: Sample Preparation
-
Action: Dissolve the compound in LC-MS grade Methanol to a concentration of 0.1 mg/mL, followed by a 1:10 dilution in 50:50 Water:Acetonitrile.
-
Causality: The initial methanol dissolution ensures complete solvation of the lipophilic halogenated aromatic ring, while the subsequent dilution matches the initial mobile phase conditions to prevent solvent-front peak distortion.
Step 2: Chromatographic Separation
-
Action: Inject 2 µL onto a sub-2 µm C18 column (e.g., 50 mm x 2.1 mm). Use a gradient of Mobile Phase A (Water + 0.1% Formic Acid) and Mobile Phase B (Acetonitrile + 0.1% Formic Acid).
-
Causality: The C18 stationary phase provides excellent retention for the hydrophobic core. The 0.1% formic acid modifier is not arbitrary; it forces the equilibrium of the 3-amine group into its protonated state, suppressing peak tailing and maximizing ionization efficiency in the source.
Step 3: ESI+ Ionization and Mass Analysis
-
Action: Operate the mass spectrometer (Orbitrap or Q-TOF) in Positive Electrospray Ionization (ESI+) mode. Set the scan range to m/z 100–500.
-
Causality: The basicity of the isoquinolin-3-amine nitrogen makes ESI+ the optimal ionization mode, reliably generating the[M+H]+ ion at m/z 304.9337[4].
Step 4: System Self-Validation
-
Action: Run a blank injection (solvent only) immediately prior to the sample. Monitor for the exact mass of the expected [M+H]+ ion (m/z 304.9337) and its M+2 isotope (m/z 306.9308).
-
Causality: The blank ensures no carryover from previous runs. The strict requirement to observe the 3:1 ratio of the M/M+2 peaks validates that the detected mass is indeed the chlorinated target and not an isobaric contaminant.
Caption: Step-by-step LC-HRMS workflow for the validation of 6-Chloro-4-iodoisoquinolin-3-amine.
Synthetic Utility and Mass-Guided Reaction Monitoring
The primary utility of 6-Chloro-4-iodoisoquinolin-3-amine lies in its role as a precursor for 4-substituted kinase inhibitors[2]. The differentiation between the halogens is the cornerstone of its synthetic value.
Regioselective Cross-Coupling
In palladium-catalyzed cross-coupling reactions (such as the Sonogashira coupling with terminal alkynes), the carbon-iodine (C-I) bond at the 4-position undergoes oxidative addition significantly faster than the carbon-chlorine (C-Cl) bond at the 6-position. This is dictated by bond dissociation energies (C-I ≈ 240 kJ/mol vs. C-Cl ≈ 400 kJ/mol). Consequently, chemists can selectively functionalize the 4-position to create 4-alkynyl-substituted aminoisoquinolines—compounds that have shown exceptional activity against various kinases[2]—while leaving the 6-chloro group intact to optimize the lipophilicity and target binding affinity of the final drug molecule.
Mass-Guided Reaction Monitoring Logic
During the synthesis of these derivatives, LC-MS is utilized to monitor reaction progress in real-time. The logic is straightforward:
-
Depletion of Starting Material: The Extracted Ion Chromatogram (EIC) for m/z 304.9337 ([M+H]+ of the starting material) will decrease.
-
Appearance of Product: A new peak corresponding to the exact mass of the cross-coupled product will emerge. Crucially, because the 6-chloro group is retained, the new product peak must still exhibit the characteristic 3:1 M/M+2 isotopic splitting pattern. If the product peak lacks this pattern, it indicates an unintended side reaction (e.g., dehalogenation).
Caption: Logical workflow for mass-guided monitoring of regioselective cross-coupling reactions.
Conclusion
6-Chloro-4-iodoisoquinolin-3-amine is a highly engineered scaffold whose physicochemical properties—specifically its exact mass of 303.9264 Da and its dual-halogen isotopic signature—make it an ideal candidate for precision drug development. By employing rigorous LC-HRMS protocols and leveraging its predictable reactivity, researchers can efficiently synthesize and validate next-generation kinase inhibitors.
References
-
PubChemLite. "2-chloro-3-iodo-5-methyl-1,6-naphthyridine (C9H6ClIN2) Exact Mass Data." Université du Luxembourg. Available at:[4]
-
Ambeed. "6-CHLORO-4-IODOISOQUINOLIN-3-AMINE (CAS: 2189717-75-5)." Ambeed Chemical Database. Available at:[1]
-
BLD Pharm. "8-Chloro-4-iodoisoquinolin-3-amine and Related Isomers." BLD Pharmatech. Available at:[3]
-
Purdue Research Foundation. "US11001559B2 - 4-substituted aminoisoquinoline derivatives." Google Patents. Available at:[2]
Sources
- 1. 2189717-75-5|6-CHLORO-4-IODOISOQUINOLIN-3-AMINE| Ambeed [ambeed.com]
- 2. US11001559B2 - 4-substituted aminoisoquinoline derivatives - Google Patents [patents.google.com]
- 3. 2234239-94-0|8-Chloro-4-iodoisoquinolin-3-amine|BLD Pharm [bldpharm.com]
- 4. PubChemLite - 2-chloro-3-iodo-5-methyl-1,6-naphthyridine (C9H6ClIN2) [pubchemlite.lcsb.uni.lu]
